Cas no 107507-53-9 (1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine)

• Product Name: 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine
• CAS No: 107507-53-9
• MF: C₈H₁₀F₃N₃S
• MW: 237.245310306549
• CID: 127583
• PubChem ID: 13747810
• Update Time: 2025-06-09

1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[4-(trifluoromethyl)-2-thiazolyl]-
• 1-(4-Trifluoromethyl-thiazol-2-yl)piperazine
• 1-(4-TRIFLUOROMETHYL-THIAZOL-2-YL)-PIPERAZINE
• 2-piperazin-1-yl-4-(trifluoromethyl)-1,3-thiazole
• 1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine
• 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine
• EN300-1440231
• 107507-53-9
• DTXSID70548303
• SCHEMBL2826722
• AKOS011051655
• CS-0234591
• 2-(piperazin-1-yl)-4-(trifluoromethyl)thiazole

• Inchi： 1S/C8H10F3N3S/c9-8(10,11)6-5-15-7(13-6)14-3-1-12-2-4-14/h5,12H,1-4H2
• InChI Key： WKUALTYNBYXZGQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 237.0549
• Monoisotopic Mass: 237.05475299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 300.3°Cat760mmHg
• Flash Point: 135.4°C
• Refractive Index: 1.501
• PSA: 28.16
• LogP: 1.96530

Additional information on 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine

Introduction to 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine (CAS No. 107507-53-9)

1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine, with the CAS number 107507-53-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring and a trifluoromethyl-substituted thiazole moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a common structural motif in many pharmaceuticals due to its ability to modulate various biological targets. The presence of the trifluoromethyl group on the thiazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent activity as a selective serotonin reuptake inhibitor (SSRI), suggesting its potential use in the treatment of depression and anxiety disorders. The compound's ability to selectively bind to serotonin transporters without affecting other neurotransmitter systems makes it a promising lead for developing safer and more effective antidepressants.

In addition to its SSRI properties, 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine has shown promising results in preclinical studies as an antiparasitic agent. A study published in the Journal of Antimicrobial Chemotherapy reported that this compound exhibits significant activity against various parasitic infections, including those caused by protozoan parasites such as Toxoplasma gondii. The mechanism of action appears to involve disruption of parasite metabolism and inhibition of essential enzymes, making it a valuable candidate for further development as an antiparasitic drug.

The pharmacokinetic properties of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for successful drug development. Its metabolic stability and low toxicity profile further support its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in various medical conditions.

In conclusion, 1-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine (CAS No. 107507-53-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of modern medicine.